molecular formula C25H33Br3N2O2PtS B038863 Net4-ptbrasb CAS No. 117412-41-6

Net4-ptbrasb

Cat. No. B038863
CAS RN: 117412-41-6
M. Wt: 860.4 g/mol
InChI Key: MHESAAVHCKOJCG-RJNQGHNVSA-K
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Net4-ptbrasb is a novel protein that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the netrin family of proteins and is involved in the regulation of axonal growth and guidance.

Mechanism of Action

Net4-ptbrasb binds to its receptor, DCC, which activates downstream signaling pathways that promote axonal growth and guidance. It also interacts with other proteins such as UNC5B to regulate axonal growth and guidance.
Biochemical and Physiological Effects:
Net4-ptbrasb has been shown to promote axonal growth and regeneration in vitro and in vivo. It also enhances the survival of neurons in the central nervous system after injury. Net4-ptbrasb has been shown to have anti-apoptotic effects on neurons and to promote the formation of new synapses.

Advantages and Limitations for Lab Experiments

One advantage of using Net4-ptbrasb in lab experiments is that it promotes axonal growth and regeneration, which can be useful for studying neural development and regeneration. However, one limitation is that the protein is difficult to produce in large quantities, which can make it challenging for large-scale experiments.

Future Directions

For research on Net4-ptbrasb include studying its potential therapeutic applications for neurological disorders such as spinal cord injury, traumatic brain injury, and neurodegenerative diseases. Additionally, further research is needed to understand the mechanisms underlying Net4-ptbrasb's effects on axonal growth and guidance. Finally, developing new methods for producing Net4-ptbrasb in large quantities would enable more extensive studies of its therapeutic potential.

Synthesis Methods

Net4-ptbrasb is synthesized using recombinant DNA technology. The gene encoding Net4-ptbrasb is cloned into a bacterial expression vector, and the protein is expressed in E. coli cells. The protein is then purified using chromatography techniques such as ion exchange and size exclusion chromatography.

Scientific Research Applications

Net4-ptbrasb has been extensively studied in the field of neuroscience due to its role in axonal growth and guidance. It has been shown to promote axonal growth and regeneration in vitro and in vivo. Net4-ptbrasb has also been shown to enhance the survival of neurons in the central nervous system after injury.

properties

CAS RN

117412-41-6

Product Name

Net4-ptbrasb

Molecular Formula

C25H33Br3N2O2PtS

Molecular Weight

860.4 g/mol

IUPAC Name

[2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]phenyl] acetate;platinum(2+);tetraethylazanium;tribromide

InChI

InChI=1S/C17H13NO2S.C8H20N.3BrH.Pt/c1-12(19)20-15-8-4-2-6-13(15)10-11-17-18-14-7-3-5-9-16(14)21-17;1-5-9(6-2,7-3)8-4;;;;/h2-11H,1H3;5-8H2,1-4H3;3*1H;/q;+1;;;;+2/p-3/b11-10+;;;;;

InChI Key

MHESAAVHCKOJCG-RJNQGHNVSA-K

Isomeric SMILES

CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1/C=C/C2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]

SMILES

CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1C=CC2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]

Canonical SMILES

CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1C=CC2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]

synonyms

NEt4-PtBrasb
tetraethylammonium tribromo(2-(2-acetoxystyryl)benzothiazole)platinate(II)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.